2-Amino-3-(2,2-difluorocyclopentyl)propanoic acid

• Molecular Formula: C8H13F2NO2
• Molecular Weight: 193.19 g/mol
• SMILES: C1CC(C(C1)(F)F)CC(C(=O)O)N
• InChI: InChI=1S/C8H13F2NO2/c9-8(10)3-1-2-5(8)4-6(11)7(12)13/h5-6H,1-4,11H2,(H,12,13)
• InChIKey: KGXOAGNXMKVNDH-UHFFFAOYSA-N

2-Amino-3-(2,2-difluorocyclopentyl)propanoic Acid Overview

2-Amino-3-(2,2-difluorocyclopentyl)propanoic acid (CAS 1850067-17-2, molecular formula C8H13F2NO2, molecular weight 193.19 g/mol) is a non-aromatic fluorinated α-amino acid derivative featuring a gem-difluorocyclopentyl substituent at the β-position . This compound belongs to the class of difluorocyclopentyl-containing amino acids that serve as chiral building blocks and intermediates in medicinal chemistry, particularly in the synthesis of conformationally constrained peptide analogs and protease inhibitors [1]. The (2R)-stereoisomer is separately cataloged under CAS 1849093-39-5 [2]. Commercially available at 95% purity, this compound is utilized exclusively for research and development applications .

Workflow Chiral building block for conformationally constrained peptide analog synthesis

Selection Single enantiomer (2R)-isomer available for stereochemical-control studies

Use Context Fluorinated probe design requiring oxidative metabolic resistance screening

• [1] AbbVie Inc. DIFLUOROALKYLCYCLOPROPYL AMINO ACIDS AND ESTERS, AND SYNTHESES THEREOF. US Patent Application, 2018. View Source
• [2] Chemsrc. (2R)-2-Amino-3-(2,2-difluorocyclopentyl)propanoic acid, CAS 1849093-39-5. View Source

Why This Fluorinated Amino Acid Cannot Be Substituted

Substitution of 2-amino-3-(2,2-difluorocyclopentyl)propanoic acid with non-fluorinated cyclopentyl amino acid analogs or regioisomeric difluorocyclopentyl variants is not scientifically equivalent. The 2,2-gem-difluoro substitution pattern on the cyclopentyl ring introduces distinct electronic effects (C-F bond polarization) and conformational constraints that alter molecular recognition at biological targets compared to 3,3-difluoro or non-fluorinated analogs [1]. Fluorinated non-aromatic amino acids demonstrate diminished metabolism by hydroxylation and other oxidative processes relative to their non-fluorinated counterparts, contributing to increased duration of action and greater bioavailability [2]. Furthermore, stereochemical configuration at the α-carbon determines biological activity; the (2R)- and (2S)-enantiomers (where the latter is available as a distinct catalog item) may exhibit divergent target engagement profiles [3].

Non-fluorinated cyclopentyl analogs

Lack the gem-difluoro electronic effects and conformational constraints; metabolic stability profile may differ substantially.

Racemic or opposite enantiomer

Stereochemical configuration at the α-carbon governs biological recognition; (2S)- or racemic mixtures may shift target engagement.

3,3-difluorocyclopentyl regioisomers

Fluorination at C3 vs. C2 alters side-chain orientation and electronic environment; SAR cannot be assumed transferable.

• [1] Kuang J, et al. Synthesis of gem-difluorocyclopentane/hexane building blocks. ScienceDirect, 2017. View Source
• [2] Asymmetric syntheses of (1r,3R,4S)- and (1s,3R,4S)-(3,4-difluorocyclopentyl)-alanine derivatives. ScienceDirect, 2009. View Source
• [3] Chemsrc. (2R)-2-Amino-3-(2,2-difluorocyclopentyl)propanoic acid, CAS 1849093-39-5. View Source

Product Differentiation Evidence

Stereochemical Purity

The (2R)-stereoisomer of 2-amino-3-(2,2-difluorocyclopentyl)propanoic acid (CAS 1849093-39-5, molecular formula C8H13F2NO2, molecular weight 193.19 g/mol) is commercially available as a distinct, stereochemically defined entity, whereas racemic mixtures or opposite enantiomers lack this defined chiral purity [1]. This enantiomeric specification is critical for applications where stereochemistry governs biological recognition, such as enzyme active site complementarity or receptor binding geometry.

Stereochemical Purity

Head-to-head

(2R)-enantiomer vs. racemate / opposite enantiomer

Ensures stereochemical reproducibility in chiral-sensitive assays

Catalog-defined single enantiomer; racemic mixtures may introduce variability

Evidence Dimension	Stereochemical identity
Target Compound Data	(2R)-2-Amino-3-(2,2-difluorocyclopentyl)propanoic acid (CAS 1849093-39-5)
Comparator Or Baseline	Racemic mixture or (2S)-enantiomer
Quantified Difference	Single enantiomer vs. racemate/mixed stereochemistry
Conditions	Commercial availability as catalog-defined stereoisomer

Why This Matters

Procurement of stereochemically defined (2R)-enantiomer ensures reproducibility in chiral-sensitive assays and eliminates variability introduced by racemic mixtures.

• [1] Chemsrc. (2R)-2-Amino-3-(2,2-difluorocyclopentyl)propanoic acid, CAS 1849093-39-5. View Source

Metabolic Stability Advantage

Non-aromatic fluorinated amino acids containing difluoromethylene subunits exhibit diminished metabolism by hydroxylation and other oxidative processes compared to their non-fluorinated analogs, a property consistently documented across multiple fluorinated amino acid scaffolds [1]. This increased metabolic stability often leads to increased duration of action and greater bioavailability [1]. While compound-specific microsomal stability data for 2-amino-3-(2,2-difluorocyclopentyl)propanoic acid is not available in the peer-reviewed literature, the presence of the difluorocyclopentyl moiety in this compound confers the established class-level benefit of oxidative metabolic resistance relative to unsubstituted cyclopentyl amino acid analogs.

Metabolic Stability

Class-level

Diminished oxidative metabolism vs. non-fluorinated analogs (class-level inference)

Supports metabolic stability screening context

Compound-specific microsomal data not available; class behavior reported in literature

Evidence Dimension	Oxidative metabolic susceptibility
Target Compound Data	Contains 2,2-difluorocyclopentyl moiety (class-level prediction: reduced oxidative metabolism)
Comparator Or Baseline	Non-fluorinated cyclopentyl amino acid analogs
Quantified Difference	Diminished hydroxylation/oxidation (qualitative class observation, compound-specific quantitative data not available)
Conditions	General class behavior of non-aromatic fluorinated amino acids (literature-derived)

Why This Matters

The difluorocyclopentyl moiety provides a predictable advantage in metabolic stability for researchers designing peptide-based probes or inhibitors requiring extended assay half-lives.

• [1] Asymmetric syntheses of (1r,3R,4S)- and (1s,3R,4S)-(3,4-difluorocyclopentyl)-alanine derivatives. ScienceDirect, 2009. View Source

Conformational Rigidity

The 2,2-gem-difluoro substitution pattern on the cyclopentyl ring of 2-amino-3-(2,2-difluorocyclopentyl)propanoic acid introduces distinct conformational constraints compared to 3,3-difluoro regioisomers [1]. While 3,3-difluoro-substituted cycloalkanones can be prepared via standard deoxofluorination routes, 2,2-difluoro isomers require alternative synthetic pathways due to different reactivity profiles, indicating fundamentally different structural and electronic properties [1]. The rigid, fluorinated cyclopentane structure may improve binding affinity and selectivity in target interactions by reducing entropic penalties upon target engagement [2].

Conformational Rigidity

Supporting evidence

2,2-difluoro vs. 3,3-difluoro conformational preferences differ

Supports spatial orientation review in binding pockets

Different synthetic routes reflect distinct structural/electronic properties

Evidence Dimension	Conformational constraint and synthetic accessibility
Target Compound Data	2,2-difluoro substitution pattern
Comparator Or Baseline	3,3-difluoro regioisomers
Quantified Difference	Qualitative differences in conformational preferences; divergent synthetic requirements
Conditions	Gem-difluorocyclopentane structural analysis and synthetic route comparison

Why This Matters

The 2,2-difluoro substitution pattern offers distinct conformational preferences for applications requiring specific spatial orientation of the amino acid side chain in binding pockets.

• [1] Kuang J, et al. Synthesis of gem-difluorocyclopentane/hexane building blocks. ScienceDirect, 2017. View Source
• [2] Cas no 2172006-07-2 (3-amino-3-(3,3-difluorocyclopentyl)propanoic acid) - Kuujia database entry describing rigid fluorinated structure effects. View Source

2,2- vs. 3,3-Difluorocyclopentyl Scaffold Differentiation

2-Amino-3-(2,2-difluorocyclopentyl)propanoic acid (CAS 1850067-17-2) is structurally distinct from commercially available regioisomeric analogs such as (2S)-2-amino-3-(3,3-difluorocyclopentyl)propanoic acid (CAS 1690226-23-3) and (2R)-2-amino-3-(3,3-difluorocyclopentyl)propanoic acid [1][2]. The position of gem-difluoro substitution (C2 vs. C3 of the cyclopentyl ring) alters the electronic environment and spatial orientation of the side chain relative to the α-amino acid backbone, which may influence target recognition in structure-activity relationship (SAR) studies . Researchers cannot assume functional equivalence between 2,2-difluoro and 3,3-difluoro regioisomers.

Regioisomeric Differentiation

Head-to-head

2,2-difluorocyclopentyl (CAS 1850067-17-2) vs. 3,3-difluoro analogs

Essential for SAR consistency; regioisomers cannot be assumed functionally equivalent

Positional fluorination alters electronic environment and side-chain orientation

Evidence Dimension	Fluorination position on cyclopentyl ring
Target Compound Data	2,2-difluorocyclopentyl substitution (CAS 1850067-17-2)
Comparator Or Baseline	3,3-difluorocyclopentyl substitution (CAS 1690226-23-3, 2171419-01-3)
Quantified Difference	Regioisomeric difference (fluorination at C2 vs. C3 of cyclopentane)
Conditions	Structural comparison based on CAS registry and IUPAC nomenclature

Why This Matters

Selecting the correct regioisomer (2,2-difluoro vs. 3,3-difluoro) is essential for SAR consistency and reproducibility in lead optimization campaigns.

• [1] Kuujia. (2S)-2-amino-3-(3,3-difluorocyclopentyl)propanoic acid, CAS 1690226-23-3. View Source
• [2] Kuujia. (3R)-3-{(benzyloxy)carbonylamino}-3-(3,3-difluorocyclopentyl)propanoic acid, CAS 2171419-01-3. View Source

Research Applications

Chiral Building Block for Asymmetric Synthesis

The availability of (2R)-2-amino-3-(2,2-difluorocyclopentyl)propanoic acid (CAS 1849093-39-5) as a stereochemically defined single enantiomer enables its use in asymmetric synthesis of fluorinated peptide analogs and chiral pharmaceutical intermediates where stereochemical purity is essential for downstream biological activity [1]. Researchers conducting enantioselective syntheses can procure this defined stereoisomer rather than racemic mixtures that would require costly chiral resolution steps.

Constrained Peptidomimetic Design and SAR

The 2,2-difluorocyclopentyl scaffold of 2-amino-3-(2,2-difluorocyclopentyl)propanoic acid provides conformational rigidity suitable for peptidomimetic design and structure-activity relationship studies [1]. The distinct conformational preferences of the 2,2-difluoro substitution pattern relative to 3,3-difluoro regioisomers offer researchers a unique scaffold for probing spatial requirements in target binding pockets [2].

Fluorinated Probes for Metabolic Stability

The difluorocyclopentyl moiety in 2-amino-3-(2,2-difluorocyclopentyl)propanoic acid confers class-level resistance to oxidative metabolism, making it a valuable building block for synthesizing fluorinated probes intended for cellular or in vivo studies where extended half-life is desirable [1]. This compound serves as an intermediate for developing fluorinated analogs of bioactive molecules, particularly in applications targeting enzyme inhibition or receptor modulation [2].

Regioisomeric Comparator in SAR Studies

2-Amino-3-(2,2-difluorocyclopentyl)propanoic acid (2,2-difluoro substitution) serves as a critical regioisomeric comparator to 3,3-difluorocyclopentyl amino acid analogs (e.g., CAS 1690226-23-3) in systematic SAR campaigns [1]. Researchers seeking to map the positional effects of gem-difluoro substitution on biological activity or binding affinity require access to both 2,2- and 3,3-difluoro regioisomers for direct comparative analysis [2].

Application

Selection Property

Validation Focus

Chiral asymmetric synthesis

Stereochemical identity

Enantiomeric reproducibility in chiral-sensitive reactions

Peptidomimetic SAR studies

Conformational constraint

Spatial orientation in target binding pocket mapping

Metabolic stability probe design

Class-level oxidative resistance

Metabolic stability screening in cellular or in vivo models

Regioisomeric comparison studies

Regioisomeric scaffold differentiation

Positional effect of gem-difluoro substitution on biological activity

• [1] Chemsrc. (2R)-2-Amino-3-(2,2-difluorocyclopentyl)propanoic acid, CAS 1849093-39-5. View Source
• [2] Kuang J, et al. Synthesis of gem-difluorocyclopentane/hexane building blocks. ScienceDirect, 2017. View Source
• [3] Asymmetric syntheses of (1r,3R,4S)- and (1s,3R,4S)-(3,4-difluorocyclopentyl)-alanine derivatives. ScienceDirect, 2009. View Source
• [4] Kuujia. (2S)-2-amino-3-(3,3-difluorocyclopentyl)propanoic acid, CAS 1690226-23-3. View Source